Cas no 145224-94-8 (MES monohydrate)

• Product Name: MES monohydrate
• CAS No: 145224-94-8
• MF: C₆H₁₅NO₅S
• MW: 213.252001047134
• MDL: MFCD00283848
• CID: 64915
• PubChem ID: 329824236
• Update Time: 2026-01-26

MES monohydrate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinoethanesulfonic acid hydrate
• 2-(N-Morpholino)ethanesulfonic acid monohydrate
• MES
• MES.H2O
• 2-Morpholinoethanesulfonic Acid
• MES HYDRATE
• 4-MORPHOLINEETHANESULFONIC ACID MONOHYDRATE
• 4-MORPHOLINOETHANESULFONIC ACID HYDRATE
• 2-(N-MORPHOLINO)ETHANESULFONIC ACID HYDRATE
• 2-MORPHOLINOETHANESULFONIC ACID MONOHYDRATE
• MORPHOLINOETHANE SULFONIC ACID MONOHYDRATE
• MES·H2O
• 2-morpholin-4-ylethanesulfonic acid,hydrate
• 4-Morpholineethanesulfonic Acid Hydrate
• MES monohydrate
• MES FREE ACID MONOHYDRATE
• 2-(N-Morpholino)ethanesulfonic acid,4-Morpholineethanesulfonic acid monohydrate
• MES Buffer
• MES-H
• MES-HO
• MESH2OMESmonohydrate
• MesBuffer,Monohydrate
• MES MONOHYDRATE ULTRAPURE
• MES)MES Monohyd
• MES Monohydrate ,99%
• 4-Morpholineethanesulfonic acid, monohydrate
• 2-(4-morpholinyl)ethanesulfonic acid hydrate
• MES Hydrate Buffer
• 4-Morpholineethanesulfonicacid, hydrate (1:1)
• MESmonohydrate
• MES monohydrate, 99+%, for biochemistry
• 4-AethssoOO>>CEa
• mes (buffer) hydrate
• KSC179A4H
• ARONIS014394
• 2- (N-morpholine) ethanesulfonic acid monohydrate
• MES hydrate, >=99.5% (titration), pH 2.5-4.0 (0.5 M in H2O), BioXtra
• 1266615-59-1
• M05729
• A889388
• MFCD00149409
• MES monohydrate, p.a., 99%
• 4-morpholineethanesulphonic acid monohydrate
• 2-(Morpholin-4-yl)ethane-1-sulfonic acid--water (1/1)
• 145224-94-8
• 2-Morpholinoethanesulfonicacidxhydrate
• MES hydrate, >=99.5% (titration)
• 2-morpholin-4-ylethanesulfonic acid;hydrate
• 2-Morpholin-4-yl-ethanesulfonic acid hydrate
• 2-Morpholinoethanesulfonic acid xhydrate
• MES hydrate, Vetec(TM) reagent grade, >=99%
• 4-Morpholineethanesulfonic acid, hydrate (1:1)
• SY010919
• MES hydrate, BioUltra, >=99.5% (T)
• DTXSID80584934
• MES monohydrate, BioXtra, >=99.0% (T)
• 4-morpholineethanesulphonic acid-monohydrate
• MES hydrate, BioPerformance Certified, suitable for cell culture, >=99.5%
• MIIIXQJBDGSIKL-UHFFFAOYSA-N
• 2-(morpholin-4-yl)ethane-1-sulfonic acid hydrate
• 2-(4-Morpholino)ethanesulfonic acid hydrate
• 4-Morpholineethanesulfonic acid, hydrate
• SCHEMBL108075
• MES monohydrate, BioUltra, for molecular biology, >=99.5% (T)
• F20294
• 2-Morpholinoethane-1-sulfonic acid hydrate
• DS-13905
• MES monohydrate, Vetec(TM) reagent grade, 99%
• M-3055
• AKOS000503009
• DA-59993
• FM37015
• 838-777-0
• DTXSID201095107
• MES (monohydrate)
• 4-Morpholineethanesulfonic acid hydrate (1:?)
• RAC61559
• HY-D0858A

• MDL： MFCD00283848
• Inchi： 1S/C6H13NO4S.H2O/c8-12(9,10)6-3-7-1-4-11-5-2-7;/h1-6H2,(H,8,9,10);1H2
• InChI Key： MIIIXQJBDGSIKL-UHFFFAOYSA-N
• SMILES： S(CCN1CCOCC1)(=O)(=O)O.O
• BRN： 141319

Computed Properties

• Exact Mass: 213.06700
• Monoisotopic Mass: 195.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: powder
• Density: 1.3490
• Melting Point: >300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 2.5-4.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear
• Water Partition Coefficient: Soluble in water.
• PSA: 84.45000
• LogP: 0.16080
• Solubility: 80g/l in water at 20 º C
• Merck: 14,5902
• pka: 6.1(at 25℃)
• Vapor Pressure: No data available

MES monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QE3479500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Other Chemical Reagents

Additional information on MES monohydrate

Professional Introduction to MES Monohydrate (CAS No. 145224-94-8)

MES monohydrate, chemically known as 2-(N-methylamino)ethanesulfonic acid monohydrate, is a widely utilized compound in the field of pharmaceuticals, biotechnology, and chemical research. With a CAS number of 145224-94-8, this compound has garnered significant attention due to its unique properties and versatile applications. Its molecular structure, characterized by a sulfonic acid group and a monohydrate form, makes it an excellent buffering agent, particularly in biological systems where pH stability is crucial.

The significance of MES monohydrate in modern scientific research cannot be overstated. It serves as a critical component in various biochemical assays, enzyme kinetics studies, and cell culture media formulations. The compound's ability to maintain a stable pH range between 5.5 and 6.7 makes it indispensable in maintaining optimal conditions for enzymatic reactions and cellular processes. This stability is attributed to its pKa value, which falls within this narrow range, ensuring consistent buffering capacity across different experimental conditions.

Recent advancements in the pharmaceutical industry have highlighted the role of MES monohydrate in drug formulation and delivery systems. Its compatibility with a wide range of biological molecules has made it a preferred choice for stabilizing active pharmaceutical ingredients (APIs) during storage and transportation. Furthermore, its use in controlled-release formulations has shown promising results in enhancing drug bioavailability and reducing side effects. These developments underscore the compound's importance in improving therapeutic outcomes.

In the realm of biotechnology, MES monohydrate has found extensive applications in protein purification and crystallization processes. Its ability to stabilize proteins at physiological pH levels has been instrumental in high-resolution structural studies using X-ray crystallography and other spectroscopic techniques. Researchers have leveraged its properties to optimize protein expression systems, ensuring higher yields and better quality proteins for downstream applications. This has significantly contributed to the advancement of structural biology and drug design.

The environmental impact of MES monohydrate has also been a subject of interest. Studies have demonstrated its low toxicity profile and biodegradability, making it an eco-friendly choice for industrial applications. Its use in wastewater treatment has shown effective removal of organic pollutants without causing adverse environmental effects. This aligns with global efforts to develop sustainable chemical solutions that minimize ecological harm while maintaining high performance standards.

Looking ahead, the future prospects of MES monohydrate appear promising, with ongoing research exploring new applications in nanotechnology and materials science. Its unique chemical properties have prompted investigations into its potential use as a stabilizing agent in nanomaterial synthesis, where maintaining pH stability is critical for achieving desired nanostructures. Additionally, its role in developing smart materials with responsive properties is being explored, opening up new avenues for innovation.

The versatility of MES monohydrate extends to its role in educational settings, where it serves as an essential teaching tool for understanding biochemical principles. Its well-documented properties and widespread use make it an ideal candidate for laboratory experiments designed to illustrate concepts such as buffer systems, acid-base chemistry, and enzyme kinetics. By incorporating MES monohydrate into curriculum materials, educators can provide students with hands-on experience that enhances their comprehension and practical skills.

In conclusion, MES monohydrate (CAS No. 145224-94-8) stands as a cornerstone compound in multiple scientific disciplines. Its multifaceted applications, from pharmaceuticals to biotechnology and environmental science, highlight its indispensable role in advancing research and innovation. As new discoveries continue to emerge, the compound's significance is expected to grow further, solidifying its position as a vital component in modern scientific endeavors.